Cas no 127667-03-2 (2-Cyano(phenyl)methylbenzenecarbonitrile)

• Product Name: 2-Cyano(phenyl)methylbenzenecarbonitrile
• CAS No: 127667-03-2
• MF: C₁₅H₁₀N₂
• MW: 218.253303050995
• MDL: MFCD00231972
• CID: 212302
• PubChem ID: 2797426
• Update Time: 2025-08-03

2-Cyano(phenyl)methylbenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyano(phenyl)methyl)benzonitrile
• 2-[Cyano(phenyl)methyl]benzenecarbonitrile
• Benzeneacetonitrile,2-cyano-a-phenyl-
• 2-[cyano(phenyl)methyl]benzonitrile
• 6G-015
• AKOS005070777
• Benzeneacetonitrile, 2-cyano-alpha-phenyl-
• FT-0643071
• HMS1366I13
• CFA66703
• CS-0334593
• 2-(N-Benzylanilinomethyl)-2-imidazolinehydrochloride
• J-506336
• A805725
• MFCD00231972
• Bionet2_000893
• DTXSID90383915
• 127667-03-2
• DB-015687
• 2-Cyano(phenyl)methylbenzenecarbonitrile

• MDL： MFCD00231972
• Inchi： 1S/C15H10N2/c16-10-13-8-4-5-9-14(13)15(11-17)12-6-2-1-3-7-12/h1-9,15H
• InChI Key： FVQZELZNBUVEQG-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 218.08400
• Monoisotopic Mass: 218.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 85-87°C
• PSA: 47.58000
• LogP: 3.21376

2-Cyano(phenyl)methylbenzenecarbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-Cyano(phenyl)methylbenzenecarbonitrile

Professional Introduction to 2-Cyano(phenyl)methylbenzenecarbonitrile (CAS No. 127667-03-2)

2-Cyano(phenyl)methylbenzenecarbonitrile, with the chemical identifier CAS No. 127667-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex aromatic and nitrile functional groups, exhibits a unique set of chemical properties that make it valuable in various synthetic applications. The structural composition of 2-Cyano(phenyl)methylbenzenecarbonitrile includes a benzene ring substituted with both a cyano group and a phenylmethyl side chain, which contributes to its reactivity and utility in organic synthesis.

The importance of 2-Cyano(phenyl)methylbenzenecarbonitrile in modern chemistry cannot be overstated. Its molecular structure provides a versatile platform for the development of novel compounds, particularly in the realm of drug discovery and material science. The presence of the cyano group (-CN) and the phenylmethyl moiety (-CH₂C₆H₅) allows for diverse chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 2-Cyano(phenyl)methylbenzenecarbonitrile has been explored for its potential applications in pharmaceutical research. The compound's ability to serve as a precursor for biologically active molecules has made it a subject of interest for medicinal chemists. For instance, studies have demonstrated its utility in the synthesis of analogs that exhibit pharmacological properties similar to those of known therapeutic agents. This has opened up new avenues for the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions.

The synthetic pathways involving 2-Cyano(phenyl)methylbenzenecarbonitrile are also of great interest. Researchers have developed efficient methods for its preparation, often utilizing palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques. These methods highlight the compound's role as a building block in organic synthesis, enabling the construction of more intricate molecular architectures. The efficiency and scalability of these synthetic routes make 2-Cyano(phenyl)methylbenzenecarbonitrile an attractive choice for industrial applications where high yields and purity are essential.

2-Cyano(phenyl)methylbenzenecarbonitrile have been investigated for potential use in advanced materials. The compound's aromatic system and electron-withdrawing cyano group contribute to its suitability as an intermediate in the fabrication of organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have shown promising results, suggesting that 2-Cyano(phenyl)methylbenzenecarbonitrile could play a significant role in the development of next-generation electronic devices.

The environmental impact and safety considerations associated with 2-Cyano(phenyl)methylbenzenecarbonitrile are also important aspects to address. While this compound is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Researchers have emphasized the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling CAS No. 127667-03-2. Additionally, efforts have been made to develop green chemistry approaches that minimize waste and reduce environmental footprint during its synthesis and application.

The future prospects for 2-Cyano(phenyl)methylbenzenecarbonitrile are bright, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of its chemical properties continues to grow, new uses are likely to emerge, further solidifying its position as a cornerstone in modern chemical research. Collaborative efforts between academia and industry will be crucial in harnessing its full potential and translating laboratory findings into practical solutions.

In conclusion, 2-Cyano(phenyl)methylbenzenecarbonitrile (CAS No. 127667-03-2) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As advancements continue to unfold, the importance of this compound is expected to only increase, driving further innovation and discovery.